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Compound of Interest

Compound Name: Dihydroobovatin

Cat. No.: B597640 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to utilizing cell culture models for

investigating the biological effects of Dihydroobovatin, a natural compound with potential anti-

cancer properties. The following sections detail the effects of Dihydroobovatin on cancer cell

lines, outline relevant signaling pathways, and provide detailed protocols for key experimental

assays.

Overview of Dihydroobovatin's Biological Effects
Dihydroobovatin, a derivative of Obovatol, has demonstrated cytotoxic effects against various

cancer cell lines. Its mechanism of action is believed to involve the induction of apoptosis

(programmed cell death) and the modulation of key signaling pathways that regulate cell

survival and proliferation.

Key Target Cell Lines:

HCT-116 (Human Colorectal Carcinoma): A well-characterized cell line for studying colon

cancer.

MCF-7 (Human Breast Adenocarcinoma): A commonly used model for breast cancer

research, particularly for estrogen receptor-positive tumors.
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Quantitative Data Summary
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Dihydroobovatin in HCT-116 and MCF-7 cancer cell lines. This data is essential for designing

experiments to study the dose-dependent effects of the compound.

Cell Line Compound IC50 (µM) Reference

HCT-116 Dihydroobovatin 21.3 ± 4.1 [1]

MCF-7 Dihydroobovatin 28.3 ± 5.1 [1]

Proposed Signaling Pathways Modulated by
Dihydroobovatin
Based on studies of the parent compound Obovatol and other structurally related

dihydrochalcones, Dihydroobovatin is hypothesized to exert its anti-cancer effects through the

following signaling pathways:

Induction of Apoptosis
Dihydroobovatin is proposed to induce apoptosis through both the intrinsic (mitochondrial)

and extrinsic (death receptor) pathways. This involves the activation of a cascade of caspases,

which are proteases that execute the apoptotic program. A related dihydrochalcone derivative

has been shown to induce apoptosis via the intrinsic, extrinsic, and endoplasmic reticulum (ER)

stress pathways in breast cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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